![molecular formula C13H19NO B5293435 N-[1-(4-ethylphenyl)ethyl]propanamide](/img/structure/B5293435.png)
N-[1-(4-ethylphenyl)ethyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(4-ethylphenyl)ethyl]propanamide, also known as NEPEP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. NEPEP belongs to the class of amides and is synthesized by the reaction of 4-ethylphenylacetic acid with propanoyl chloride.
Mechanism of Action
The exact mechanism of action of N-[1-(4-ethylphenyl)ethyl]propanamide is not fully understood. However, it is believed to modulate the activity of GABA receptors in the brain. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal activity. By modulating GABA receptor activity, this compound may reduce neuronal excitability and provide therapeutic benefits.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to reduce pain by modulating the activity of nociceptive neurons. In addition, this compound has been shown to reduce anxiety-like behavior in animal models.
Advantages and Limitations for Lab Experiments
N-[1-(4-ethylphenyl)ethyl]propanamide has several advantages for lab experiments. It is easy to synthesize and purify, and its effects can be easily measured using a variety of assays. However, this compound has some limitations for lab experiments. It has a low solubility in water, which can make it difficult to work with in aqueous solutions. In addition, this compound has a short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for the study of N-[1-(4-ethylphenyl)ethyl]propanamide. One potential area of research is the development of this compound analogs with improved pharmacokinetic properties. Another area of research is the investigation of this compound as a potential treatment for other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Finally, the development of new assays to study the effects of this compound on GABA receptor activity could provide valuable insights into its mechanism of action.
Synthesis Methods
N-[1-(4-ethylphenyl)ethyl]propanamide is synthesized by the reaction of 4-ethylphenylacetic acid with propanoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields this compound as a white crystalline solid. The purity of the compound is determined by thin-layer chromatography and nuclear magnetic resonance spectroscopy.
Scientific Research Applications
N-[1-(4-ethylphenyl)ethyl]propanamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been studied as a potential treatment for epilepsy, neuropathic pain, and anxiety disorders. In addition, this compound has been investigated for its potential use as a biomarker for the diagnosis of neurological disorders.
properties
IUPAC Name |
N-[1-(4-ethylphenyl)ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO/c1-4-11-6-8-12(9-7-11)10(3)14-13(15)5-2/h6-10H,4-5H2,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXVUUDZEPFFANB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(C)NC(=O)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.